Cas no 1004194-61-9 (4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

• Product Name: 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• CAS No: 1004194-61-9
• MF: C₁₁H₇Cl₂N₃S
• MW: 284.164378404617
• MDL: MFCD04968689
• CID: 3058474
• PubChem ID: 7017367
• Update Time: 2025-05-24

4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2-chloro-benzyl)-3-isothiocyanato-1H-pyrazole
• AKOS B017648
• ART-CHEM-BB B017648
• 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• 1004194-61-9
• 4-chloro-1-[(2-chlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
• BBL039062
• AKOS000307004
• 4-chloro-1-[(2-chlorophenyl)methyl]-3-isothiocyanatopyrazole
• STK312934
• EN300-229222
• 4-chloro-1-(2-chlorobenzyl)-3-isothiocyanato-1H-pyrazole

• MDL： MFCD04968689
• Inchi： 1S/C11H7Cl2N3S/c12-9-4-2-1-3-8(9)5-16-6-10(13)11(15-16)14-7-17/h1-4,6H,5H2
• InChI Key： ANDWQXYRQLKDIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C(N=C=S)=N1)Cl

Computed Properties

• Exact Mass: 282.9737738Da
• Monoisotopic Mass: 282.9737738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole

Professional Introduction to 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole (CAS No. 1004194-61-9)

4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1004194-61-9, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique combination of functional groups in its molecular framework, including chloro and isothiocyanato substituents, makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The isothiocyanato group in the compound's structure is particularly noteworthy, as it is known to exhibit strong reactivity with nucleophiles, making it a valuable component in the construction of more complex molecular architectures. This reactivity has been leveraged in recent studies to develop novel inhibitors targeting specific enzymatic pathways relevant to inflammatory and autoimmune diseases. Researchers have been exploring its potential as a scaffold for designing molecules that can modulate the activity of key proteins involved in these conditions.

In addition to its role as a synthetic intermediate, 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole has shown promise in the development of agrochemicals. The presence of multiple halogen atoms enhances its ability to interact with biological targets, which is crucial for creating effective pesticides and herbicides. Recent studies have demonstrated its efficacy in disrupting the metabolic pathways of certain pests, offering a potential solution to the growing challenge of pest resistance to conventional treatments.

The compound's structural features also make it an attractive candidate for further derivatization, enabling the creation of libraries of compounds with tailored properties for drug discovery. The combination of chloro and isothiocyanato groups provides multiple points of modification, allowing chemists to fine-tune solubility, bioavailability, and target specificity. This flexibility has been exploited in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

One of the most exciting applications of 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole is in the field of medicinal chemistry, where it has been investigated as a precursor for small molecule inhibitors of protein-protein interactions. These interactions are often critical in cellular signaling cascades and are implicated in a wide range of diseases, including cancer and neurodegenerative disorders. By designing molecules that can selectively disrupt these interactions, researchers hope to develop new treatments that address underlying disease mechanisms.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced catalytic systems has been particularly effective in improving the efficiency of these synthetic routes. For instance, palladium-catalyzed cross-coupling reactions have enabled the precise assembly of the pyrazole core with the requisite substituents, minimizing unwanted side products.

The safety profile of 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole is another important consideration in its application. While it exhibits significant chemical reactivity, proper handling protocols can mitigate potential hazards associated with its use. Studies have focused on understanding its stability under various conditions and developing storage solutions that prevent degradation or unwanted reactions.

In conclusion, 4-chloro-1-(2-chlorophenyl)methyl-3-isothiocyanato-1H-pyrazole (CAS No. 1004194-61-9) represents a promising compound with diverse applications across multiple industries. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its potential contributions to innovation in medicine and agriculture.